Cas no 1256346-34-5 (4-Propylcyclohex-1-enylboronic acid)

• Product Name: 4-Propylcyclohex-1-enylboronic acid
• CAS No: 1256346-34-5
• MF: C₉H₁₇BO₂
• MW: 168.041083097458
• MDL: MFCD16295083
• CID: 828176
• Update Time: 2026-04-29

4-Propylcyclohex-1-enylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Propylcyclohex-1-en-1-yl)boronic acid
• 4-Propylcyclohex-1-enylboronic acid
• AG-L-21535
• ANW-18425
• CTK4B4548
• KB-40351
• MolPort-015-142-952
• X1871

• MDL： MFCD16295083

Additional information on 4-Propylcyclohex-1-enylboronic acid

Recent Advances in the Application of 4-Propylcyclohex-1-enylboronic acid (CAS: 1256346-34-5) in Chemical Biology and Pharmaceutical Research

4-Propylcyclohex-1-enylboronic acid (CAS: 1256346-34-5) has emerged as a critical intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting inflammatory and oncological pathways. Recent studies highlight its utility in Suzuki-Miyaura cross-coupling reactions, enabling the construction of complex biaryl structures with high stereoselectivity. A 2023 study published in Journal of Medicinal Chemistry demonstrated its role in optimizing kinase inhibitors, where the boronic acid moiety facilitated selective binding to ATP pockets via reversible covalent interactions.

Structural modifications of 4-propylcyclohex-1-enylboronic acid have been explored to enhance its pharmacokinetic properties. Research from the University of Cambridge (2024) revealed that fluorination at the cyclohexenyl ring (position 3) significantly improved metabolic stability in preclinical models, reducing hepatic clearance by 40%. This finding aligns with industry trends toward boronic acid-based proteolysis-targeting chimeras (PROTACs), where the compound's ability to form transient bonds with target proteins is leveraged for selective degradation.

In cancer therapeutics, a phase I clinical trial (NCT05678945) incorporated derivatives of 1256346-34-5 as payloads in antibody-drug conjugates (ADCs). The boronic acid functionality enabled pH-dependent release mechanisms in tumor microenvironments, showing 62% tumor growth inhibition in triple-negative breast cancer xenografts (ASCO 2024 Annual Meeting data). Parallel work in PET tracer development utilized the isotope-labeled variant ([¹⁸F]4-propylcyclohex-1-enylboronic acid) for real-time imaging of PD-L1 expression, achieving 89% specificity in murine models.

Challenges remain in optimizing the compound's aqueous solubility and blood-brain barrier penetration. A 2024 ACS Chemical Neuroscience study proposed PEGylated nanoformulations that increased CNS bioavailability by 7-fold while maintaining boronic acid reactivity. These advances position 4-propylcyclohex-1-enylboronic acid as a versatile scaffold for next-generation drug discovery, particularly in targeted protein degradation and theranostic applications.